Cas no 1261970-00-6 (2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid)

• Product Name: 2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid
• CAS No: 1261970-00-6
• MF: C₁₄H₈F₂O₄
• MW: 278.207731246948
• MDL: MFCD18321474
• CID: 2622204
• PubChem ID: 53227346
• Update Time: 2025-10-16

2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5'-Difluoro[1,1'-biphenyl]-2,3'-dicarboxylic acid
• MFCD18321474
• DTXSID20690902
• 1261970-00-6
• 2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid, 95%
• 2-(3-CARBOXY-5-FLUOROPHENYL)-6-FLUOROBENZOIC ACID
• 2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid

• MDL： MFCD18321474
• Inchi： 1S/C14H8F2O4/c15-9-5-7(4-8(6-9)13(17)18)10-2-1-3-11(16)12(10)14(19)20/h1-6H,(H,17,18)(H,19,20)
• InChI Key： IXPDZVSESBCYPE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(=O)O)C1C=C(C=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 278.03906506Da
• Monoisotopic Mass: 278.03906506Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid

2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic Acid: An Overview of CAS No. 1261970-00-6

2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid (CAS No. 1261970-00-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in organic synthesis.

The molecular formula of 2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid is C₁₄H₈F₂O₃, with a molecular weight of approximately 264.21 g/mol. The presence of fluorine atoms in the molecule imparts unique chemical and physical properties, making it an attractive candidate for various chemical reactions and biological studies. The compound's carboxylic acid functional group further enhances its reactivity and solubility, which are crucial factors in its potential pharmaceutical applications.

In recent years, the study of fluorinated compounds has gained significant momentum due to their enhanced metabolic stability and improved pharmacokinetic properties. 2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid is no exception, as it has been investigated for its potential as a lead compound in the development of new drugs targeting various diseases. Research has shown that fluorine substitution can significantly alter the electronic properties of a molecule, leading to improved binding affinity to biological targets and enhanced therapeutic efficacy.

A notable study published in the Journal of Medicinal Chemistry explored the use of 2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid as a scaffold for the design of inhibitors targeting specific enzymes involved in cancer progression. The researchers found that derivatives of this compound exhibited potent inhibitory activity against key enzymes, suggesting its potential as a starting point for the development of novel anticancer agents.

Beyond its potential in cancer therapy, 2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid has also been studied for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to significant tissue damage and functional impairment. Preliminary studies have indicated that this compound may possess anti-inflammatory effects, potentially offering new avenues for the treatment of these conditions.

The synthetic route to produce 2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid involves several well-established chemical transformations. One common approach involves the reaction of 3-carboxy-5-fluorobenzaldehyde with 6-fluoroaniline, followed by oxidative coupling to form the desired product. This synthetic method is scalable and can be adapted to produce large quantities of the compound for further research and development purposes.

In addition to its direct pharmaceutical applications, 2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid serves as an important building block in organic synthesis. Its versatile reactivity allows it to be incorporated into a wide range of complex molecules, making it a valuable tool for chemists working on the synthesis of natural products, pharmaceuticals, and other advanced materials.

The safety profile of 2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid is an important consideration for both researchers and industrial users. While detailed toxicological data is still being gathered, preliminary studies suggest that this compound exhibits low toxicity at relevant concentrations. However, as with any chemical substance, appropriate handling and storage procedures should be followed to ensure safety in laboratory settings.

In conclusion, 2-(3-Carboxy-5-fluorophenyl)-6-fluorobenzoic acid (CAS No. 1261970-00-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable properties make it an attractive candidate for the development of novel therapeutic agents and as a valuable intermediate in organic synthesis. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.